Cas no 1207455-26-2 (6-Chloro-4-nitroisobenzofuran-1(3H)-one)

6-Chloro-4-nitroisobenzofuran-1(3H)-one structure
1207455-26-2 structure
Product Name:6-Chloro-4-nitroisobenzofuran-1(3H)-one
CAS No:1207455-26-2
MF:C8H4ClNO4
MW:213.574661254883
CID:4797476
Update Time:2025-09-26

6-Chloro-4-nitroisobenzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-4-nitroisobenzofuran-1(3H)-one
    • 6-chloro-4-nitro-3H-2-benzofuran-1-one
    • Inchi: 1S/C8H4ClNO4/c9-4-1-5-6(3-14-8(5)11)7(2-4)10(12)13/h1-2H,3H2
    • InChI Key: XLBWPEBNVDNVRH-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C2COC(C=2C=1)=O)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 277
  • XLogP3: 1.8
  • Topological Polar Surface Area: 72.1

6-Chloro-4-nitroisobenzofuran-1(3H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019100848-1g
6-Chloro-4-nitroisobenzofuran-1(3h)-one
1207455-26-2 95%
1g
$681.75 2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1760464-1g
6-Chloro-4-nitroisobenzofuran-1(3h)-one
1207455-26-2 98%
1g
¥7014.00 2024-08-09
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